Cas no 672310-08-6 ((S)-ETHYL 5-(1-(BOC-AMINO)-2-PHENYLETHYL) OXAZOLE-4-CARBOXYLATE)

• Product Name: (S)-ETHYL 5-(1-(BOC-AMINO)-2-PHENYLETHYL) OXAZOLE-4-CARBOXYLATE
• CAS No: 672310-08-6
• MF: C₁₉H₂₄N₂O₅
• MW: 360.404265403748
• CID: 842100
• PubChem ID: 2758807
• Update Time: 2025-04-19

(S)-ETHYL 5-(1-(BOC-AMINO)-2-PHENYLETHYL) OXAZOLE-4-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• (S)-ETHYL 5-(1-(BOC-AMINO)-2-PHENYLETHYL) OXAZOLE-4-CARBOXYLATE
• Ethyl 5-{(1S)-1-[(tert-butoxycarbonyl)amino]-2-phenylethyl}-1,3-oxazole-4-carboxylate
• (S)-5-(1-tert-Butoxycarbonylamino-2-phenyl-ethyl)-oxazole-4-carboxylic acid ethyl ester
• (S)-Ethyl 5-(1-((tert-butoxycarbonyl)amino)-2-phenylethyl)oxazole-4-carboxylate
• BOC-(R)-3-AMINO-4-(3-CHLORO-PHENYL)-BUTYRICACID
• 672310-08-6
• (S)-ethyl 5-(1-(Boc-amino)-2-phenylethyl)oxazole-4-carboxylate
• AKOS025149337
• DTXSID80374493
• ethyl 5-[(1S)-1-[(2-methylpropan-2-yl)oxycarbonylamino]-2-phenylethyl]-1,3-oxazole-4-carboxylate

• Inchi： 1S/C19H24N2O5/c1-5-24-17(22)15-16(25-12-20-15)14(11-13-9-7-6-8-10-13)21-18(23)26-19(2,3)4/h6-10,12,14H,5,11H2,1-4H3,(H,21,23)/t14-/m0/s1
• InChI Key： UKQXDOWZSBHJKM-AWEZNQCLSA-N
• SMILES： O(C(N[C@H](C1=C(C(=O)OCC)N=CO1)CC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 360.16862
• Monoisotopic Mass: 360.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 90.7Ų

Experimental Properties

• PSA: 90.66